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Compound of Interest

Compound Name: Linalool-d3

Cat. No.: B567113 Get Quote

Essential Safety and Handling Guide for Linalool-d3
This guide provides immediate and essential safety and logistical information for the handling

of Linalool-d3. It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices. Given that Linalool-d3 is a deuterated isotopologue of

Linalool, its material safety properties are considered analogous to those of Linalool.

Personal Protective Equipment (PPE)
When handling Linalool-d3, it is crucial to use appropriate personal protective equipment to

prevent skin and eye contact, as well as inhalation.[1][2]
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Protection Type Recommended Equipment Specifications & Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary where splashing is

a risk.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3] Prevents

eye irritation from splashes.[1]

[4]

Hand Protection

Chemical-resistant gloves

(e.g., PVC, neoprene, butyl

rubber, or nitrile).

For prolonged or frequently

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

For brief contact, a glove with

a protection class of 3 or

higher (breakthrough time > 60

minutes) is suitable.[2]

Body Protection

Lab coat, apron, or chemical-

protection suit. Closed-toe

shoes are mandatory.

Body protection should be

chosen based on the activity

and potential for exposure.[1]

Wearing of closed work

clothing is required in addition

to other PPE.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

exposure limits are exceeded

or if irritation occurs.

Ensure thorough ventilation of

stores and work areas.[1]

Avoid breathing mist, vapor, or

spray.[1][4]

Health Hazard Data
Linalool is classified as a combustible liquid that can cause serious eye irritation, skin irritation,

and may cause an allergic skin reaction.[1][4] It may be harmful if swallowed.[1]
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Hazard Classification GHS Hazard Statement

Flammable liquids H227: Combustible liquid

Skin corrosion/irritation H315: Causes skin irritation[1][4]

Serious eye damage/eye irritation H319: Causes serious eye irritation[1][4]

Skin sensitization H317: May cause an allergic skin reaction[4]

Acute toxicity (oral) H303: May be harmful if swallowed[1]

Hazardous to the aquatic environment H402: Harmful to aquatic life[1]

Physical and Chemical Properties
Property Value

Appearance Light yellow liquid[3]

Odor Floral[3]

Boiling Point 199 °C / 390.2 °F @ 760 mmHg[3]

Flash Point 75 °C / 167 °F[3]

Specific Gravity 0.861[3]

Solubility in Water 1.45 g/L (25°C)[3]

Autoignition Temperature 235 °C / 455 °F[3]

Toxicological Data
Test Result Species

LD50 Oral 2,790 mg/kg[1][5] Rat

LD50 Dermal 5,610 mg/kg[1][5] Rabbit

Operational and Disposal Plans
Handling and Storage
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Handling: Ensure thorough ventilation of work areas.[1] Avoid contact with skin, eyes, and

clothing.[1] Keep away from heat, sparks, and open flames.[1][3] Take precautionary

measures against static discharges.[1] Wash hands thoroughly after handling.[3][4]

Storage: Store in a cool, dry, and well-ventilated place.[3][5] Keep containers tightly sealed.

[1][5] Store away from incompatible materials such as strong oxidizing agents, bases, and

strong acids.[3]

First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][3] Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3] If

eye irritation persists, get medical

advice/attention.[3][5]

Skin Contact

Take off immediately all contaminated clothing

and wash it before reuse.[1][3] Wash skin with

plenty of soap and water.[1][5] If skin irritation or

a rash occurs, get medical attention.[1][5]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[5] If symptoms occur,

get medical attention.[3]

Ingestion

Rinse mouth with water.[5] Do NOT induce

vomiting.[5] Call a poison center or

doctor/physician if you feel unwell.[1]

Spill and Disposal Procedures
Spill Response: In case of a spill, immediately evacuate the area and remove all sources of

ignition.[5] Ensure adequate ventilation.[5] Use personal protective equipment.[5] Contain

the spillage and clean it up with an inert absorbent material.[5]

Disposal: Dispose of contents and containers to a hazardous or special waste collection

point in accordance with local, state, and federal regulations.[1][3] Do not allow the
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substance to enter drains or surface waters.[1]

Experimental Workflow: Linalool-d3 Spill Response
The following diagram outlines the step-by-step procedure for responding to a Linalool-d3 spill

in a laboratory setting.
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Linalool-d3 Spill Response Protocol

Immediate Actions

Preparation

Containment & Cleanup

Disposal

Spill Occurs

Evacuate immediate area

Alert others in the lab

Remove all ignition sources

Don appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Lab coat

Locate spill kit

Contain the spill with
absorbent material

Apply absorbent material
from outside in

Collect absorbed material
into a labeled waste container

Decontaminate the spill area

Dispose of waste according
to institutional and
local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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